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Abstract

This application note details a robust and validated High-Performance Liquid Chromatography
(HPLC) method for the quantitative analysis of Ertugliflozin-d9, a deuterated internal standard
crucial for pharmacokinetic and bioanalytical studies of Ertugliflozin. The described protocol
provides a reliable framework for the separation and quantification of Ertugliflozin-d9 in
various matrices, ensuring high precision and accuracy. This document includes a
comprehensive experimental protocol, tabulated data summarizing key analytical parameters,
and a visual workflow to guide researchers through the process.

Introduction

Ertugliflozin is a potent and selective inhibitor of the sodium-glucose co-transporter 2 (SGLT?2),
approved for the treatment of type 2 diabetes mellitus.[1][2] Accurate quantification of
Ertugliflozin in biological samples is essential for pharmacokinetic studies, and the use of a
stable isotope-labeled internal standard like Ertugliflozin-d9 is the gold standard for
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minimizing matrix effects and ensuring analytical precision. This document outlines a validated
Reverse-Phase HPLC (RP-HPLC) method suitable for the routine analysis of Ertugliflozin-d9.
The method is adapted from established protocols for Ertugliflozin analysis.[3][4][5]

Signaling Pathway of Ertugliflozin

Ertugliflozin selectively inhibits SGLT2 in the proximal tubules of the kidneys. This inhibition
reduces the reabsorption of filtered glucose from the tubular fluid, leading to increased urinary
glucose excretion and a subsequent lowering of blood glucose levels in patients with type 2
diabetes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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